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An In-depth Technical Guide to the Application of Porous Aluminum in Acoustic Dampening
For Researchers, Scientists, and Development Professionals

This technical guide provides a comprehensive overview of porous aluminum's application in
acoustic dampening. It details the core principles of sound absorption, the influence of
microstructural properties on performance, standard experimental protocols for
characterization, and potential applications.

Core Principles of Acoustic Dampening in Porous
Aluminum

Porous aluminum stands out as a superior material for sound absorption, not only for its
acoustic properties but also for its excellent mechanical strength, stiffness, resistance to heat,
and corrosion, unlike traditional non-metallic materials such as glass wool or urethane foam.[1]
[2] The primary mechanism for acoustic dampening in porous aluminum is the conversion of
incident sound wave energy into thermal energy, which then dissipates.[1][2] This energy
conversion occurs through two main physical processes within the material's open-cell
structure.[1][2][3]

¢ Viscous Friction: As a sound wave propagates through the interconnected pores, it causes
the air molecules to oscillate. Friction occurs between these oscillating air molecules and the
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stationary pore walls. This viscous drag resists the air's motion, converting kinetic energy
from the sound wave into heat.[2][4]

o Thermal Conduction: The compression and rarefaction of air within the pores, caused by the
sound wave, create localized temperature fluctuations. Heat is conducted between the air
and the solid aluminum matrix of the cell walls, leading to further energy dissipation.[4][5]

For effective sound absorption, an open-cell structure is essential.[1][2] This allows sound
waves to penetrate the material where these energy dissipation mechanisms can act. Closed-
cell structures, in contrast, tend to reflect sound waves and exhibit poor absorption
characteristics.[1][3]

Incident Sound Wave

‘Porous Aluminum Material

Air Molecules in Pores Solid Pore Walls

Air-Solid Interaction

Energy Conversfon Processes

Sound Energy Conversion to Heat mmmm e Heat Dissipation

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.researchgate.net/publication/224403426_High_sound_absorption_of_porous_aluminum_fabricated_by_spacer_method
https://www.researchgate.net/publication/234919617_Sound_absorption_characteristics_of_porous_aluminum_fabricated_by_spacer_method
https://www.benchchem.com/product/b147820?utm_src=pdf-body
https://www.researchgate.net/publication/234919617_Sound_absorption_characteristics_of_porous_aluminum_fabricated_by_spacer_method
https://www.mdpi.com/1996-1944/18/24/5515
https://pubs.aip.org/aip/jap/article/100/11/114908/982891/Sound-absorption-characteristics-of-porous
https://www.researchgate.net/publication/224403426_High_sound_absorption_of_porous_aluminum_fabricated_by_spacer_method
https://pubs.aip.org/aip/jap/article/100/11/114908/982891/Sound-absorption-characteristics-of-porous
https://www.beihaicomposite.com/news/what-is-the-sound-insulation-and-noise-reduction-effect-of-aluminum-foam-panels-related-to/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Fig. 1: Mechanism of sound energy dissipation in porous aluminum.

Influence of Structural Parameters on Acoustic
Performance

The sound absorption capability of porous aluminum is not intrinsic but is heavily dependent
on its structural characteristics. Key parameters include porosity, pore size, aperture size, and

material thickness.

2.1 Porosity Porosity, the fraction of void space in the material, is a dominant factor. Generally,
a higher porosity allows for greater sound wave penetration and interaction, leading to an
increased sound absorption coefficient (SAC).[1][4] However, there is an optimal range; for
instance, in underwater applications, a porosity of 75-80% has been found to provide the best

performance.[6][7]

Table 1: Effect of Porosity on Sound Absorption Coefficient (SAC)

Porosity Pore Size Thickness Frequency

Max SAC Reference
(%) (um) (mm) (Hz)
61 1100 30 6300 0.70 [4]
800-6300
82.8 500 30 0.88 [5]
(Avg)
85 212-300 20 >4000 ~0.80 [1]
90 212-300 5 500-6400 ~0.60 [8]

| 95 | 212-300 | 20 | ~3500 | >0.80 |[1] |

2.2 Pore and Aperture Size The influence of the main pore size is complex, with some studies
showing that smaller pores enhance absorption, while others find no clear correlation.[1][4][5]
More critical are the small apertures or openings that connect the larger pores.[1][8] These
apertures govern the airflow resistance within the material. A decrease in the diameter of these
openings (e.g., in the 0.3 to 0.4 mm range) can significantly increase the SAC by enhancing
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viscous effects.[4] An optimal aperture size exists; if too small, sound is reflected, and if too
large, the desired frictional losses are not achieved.[8]

2.3 Thickness and Air Gap Increasing the thickness of the porous aluminum sample generally
improves sound absorption, particularly at lower frequencies.[1][7][8] A highly effective
technique for enhancing performance is to introduce an air gap between the porous material
and a rigid backing. This configuration acts as a resonant absorber, significantly boosting the
SAC and shifting the peak absorption to lower frequencies.[2][4][8] With an air gap, a sound
absorption coefficient approaching unity is achievable.[2][8][9]

Table 2: Effect of Thickness and Air Gap on Sound Absorption | Porosity (%) | Pore Size (um) |
Sample Thickness (mm) | Air Gap (mm) | Peak Frequency (Hz) | Peak SAC | Reference | | :-- |
== |- | - | - | - ] == ] | 90 | 212-300 | 5| 0 | >6000 | ~0.60 |[8] | | 90 | 212-300 | 5| 20 |
~2500 | ~1.00 [[8] | | 85| 610-700 | 2 | ~5000 | ~0.30 |[1] | | 85| 610-700 | 20 | ~2000 | ~0.80 |
[1]]

2.4 Noise Reduction Coefficient (NRC) The NRC is a single-number rating that averages the
SAC over four standard frequencies (250, 500, 1000, and 2000 Hz).[10] It provides a simplified
measure of a material's overall sound-absorbing effectiveness. For example, a 175 mm thick
porous aluminum sample with a composite structure was found to have an NRC of 0.65.[11]

Experimental Protocols for Acoustic
Characterization

The most common method for determining the acoustic properties of porous aluminum is the
Impedance Tube Method, standardized by ASTM E1050.[12][13] This technique measures the
normal incidence sound absorption coefficient using a tube, two microphones, and a digital
frequency analysis system.[13]

3.1 Experimental Methodology (ASTM E1050)

o Sample Preparation: Cylindrical test specimens are precisely cut to fit snugly inside the
impedance tube. The diameter depends on the desired frequency range (e.g., 29 mm for
500-6300 Hz).[13]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.researchgate.net/publication/234919617_Sound_absorption_characteristics_of_porous_aluminum_fabricated_by_spacer_method
https://pubs.aip.org/aip/apl/article/88/25/254106/330971/High-sound-absorption-of-porous-aluminum
https://www.benchchem.com/product/b147820?utm_src=pdf-body
https://pubs.aip.org/aip/jap/article/100/11/114908/982891/Sound-absorption-characteristics-of-porous
https://www.scribd.com/document/705303172/Underwater-sound-absorption-property-of-porous-aluminum
https://pubs.aip.org/aip/apl/article/88/25/254106/330971/High-sound-absorption-of-porous-aluminum
https://www.researchgate.net/publication/224403426_High_sound_absorption_of_porous_aluminum_fabricated_by_spacer_method
https://www.researchgate.net/publication/234919617_Sound_absorption_characteristics_of_porous_aluminum_fabricated_by_spacer_method
https://pubs.aip.org/aip/apl/article/88/25/254106/330971/High-sound-absorption-of-porous-aluminum
https://www.researchgate.net/publication/224403426_High_sound_absorption_of_porous_aluminum_fabricated_by_spacer_method
https://pubs.aip.org/aip/apl/article/88/25/254106/330971/High-sound-absorption-of-porous-aluminum
https://www.scilit.com/publications/cd29eab80d5ad948518fde336de1c92c
https://pubs.aip.org/aip/apl/article/88/25/254106/330971/High-sound-absorption-of-porous-aluminum
https://pubs.aip.org/aip/apl/article/88/25/254106/330971/High-sound-absorption-of-porous-aluminum
https://pubs.aip.org/aip/jap/article/100/11/114908/982891/Sound-absorption-characteristics-of-porous
https://pubs.aip.org/aip/jap/article/100/11/114908/982891/Sound-absorption-characteristics-of-porous
https://en.wikipedia.org/wiki/Noise_reduction_coefficient
https://www.benchchem.com/product/b147820?utm_src=pdf-body
https://scispace.com/pdf/research-on-the-mechanical-and-acoustic-properties-of-porous-2tf8qvw2yq.pdf
https://www.benchchem.com/product/b147820?utm_src=pdf-body
https://www.bksv.com/media/doc/bn1037.pdf
https://www.intertek.com/building/standards/astm-e1050/
https://www.intertek.com/building/standards/astm-e1050/
https://www.intertek.com/building/standards/astm-e1050/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Apparatus Setup: The apparatus consists of a rigid tube with a loudspeaker at one end and a
sample holder at the other. Two microphones are flush-mounted along the tube's wall at a
known separation distance.[12][14] The prepared sample is placed in the holder against a
rigid, reflective termination, optionally with a specified air gap behind it.[13]

o System Calibration: A calibration procedure is performed to correct for any amplitude and
phase mismatches between the two microphone channels.[12]

e Sound Generation: The loudspeaker generates a broadband, stationary random sound
signal that propagates down the tube as a plane wave.[13]

o Data Acquisition: The two microphones measure the sound pressure within the tube. The
incident and reflected waves create a standing wave pattern, which is captured by the
microphones.[14]

¢ Signal Processing: A two-channel Fast Fourier Transform (FFT) analyzer calculates the
complex transfer function between the two microphone signals.[8][13]

» Calculation: From the transfer function, the complex acoustic impedance, reflection
coefficient, and ultimately the normal incidence sound absorption coefficient are calculated
as a function of frequency.[12]

Experimental Phase ‘ Analysis Phase
| 1. sample Preparation 2. Apparatus Setup 3. System Calibration 4. Sound Generation 5. Data Acquisition 6. Calculation 7. Derive Properties | |
(Cut to Tube Diameter) > (Mount Sample in Tube) (Mic. Phase/Amplitude) (Broadband Noise) (Measure Pressure) ‘ (FFT & Transfer Function) (SAC, Impedance) »

Click to download full resolution via product page

Fig. 2: Workflow for acoustic characterization via the impedance tube method.

Potential Applications

The unique combination of acoustic performance, light weight, and durability makes porous
aluminum a candidate for various advanced applications.[15]
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Aerospace: In the aerospace industry, it can be used for noise reduction in engine nacelles
and aircraft cabins, where its light weight and fire resistance are critical advantages.[4][16]
[17]

Automotive: Porous aluminum is suitable for manufacturing lightweight sound and noise
reduction components, such as engine covers, firewalls, and door inner panels, helping to
enhance cabin quietness.[18][19]

Construction and Architecture: It is used in high-performance acoustic panels for buildings,
concert halls, and conference rooms.[3][5] It also serves as a material for highway noise
barriers and can be used as a distinctive architectural finish.[20][21]

Underwater Acoustics: Porous aluminum has been investigated for use as an anechoic
(echo-reducing) coating for marine vessels and underwater structures.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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